Cas no 463-58-1 (Carbon oxide sulfide(COS))

Carbonyl sulfide(Chemical formula:COS)Also known as carbon oxysulfide\Cos,It is usually a colorless gas with rotten egg smell.It is an inorganic carbon compound structurally similar to carbon disulfide and sulfur dioxide,GaseousCOSThe molecule is linear,A carbon atom is connected to an oxygen atom and a sulfur atom by two double bonds, respectively.Carbonyl sulfur is stable,But it willOxidizing agentStrong reaction,Water can also corrode metals in the presence of water.combustible.Toxic,But like hydrogen sulfide,It will make people underestimate its concentration in the air.
Carbon oxide sulfide(COS) structure
Carbon oxide sulfide(COS) structure
Carbon oxide sulfide(COS)
463-58-1
COS
60.08
328971
10039

Carbon oxide sulfide(COS) Properties

Names and Identifiers

    • Carbon oxide sulfide(COS)
    • CARBON OXYSULFIDE
    • Carbon Oxysulphide
    • CARBONYL SULFIDE
    • Carbonyl sulphide
    • Carbon oxide sulfide
    • Carbon oxide sulphide
    • carbonmonoxidemonosulfide
    • COS
    • Oxo(thioxo)methane
    • Oxycarbon sulfide
    • Thiocarbonicanhydride
    • thioformin
    • Thioxo-methanone
    • Oxomethanethione
    • Oxothioxocarbon
    • carbonal sulfide
    • carboxyl sulfide
    • sulfanylidenemethanone
    • thioxomethanone
    • Thiocarbonyl oxide
    • carbonoxidesulfide
    • Oxo(thioxo)methane #
    • oxidosulfidocarbon
    • C(O)S
    • DTXSID6023949
    • Carbonyl sulfide [UN2204] [Poison gas]
    • UN2204
    • BRN 1697284
    • CARBONYL SULFIDE [MI]
    • EINECS 207-340-0
    • Q412371
    • InChI=1/COS/c2-1-
    • C07331
    • O=C=S
    • 871UI0ET21
    • carbonylsulfide
    • UNII-871UI0ET21
    • 4-03-00-00271 (Beilstein Handbook Reference)
    • 463-58-1
    • Carbon oxide sulfide (COS)
    • CHEBI:16573
    • Carbonyl sulfide, >=97.5%
    • CARBONYL SULFIDE [HSDB]
    • UN 2204
    • NS00080515
    • HSDB 6127
    • Carbon monoxide monosulfide
    • THIOCARBONYL OXIDE
    • OXYCARBON SULFIDE (COS)
    • Carbon oxygen sulfide
    • Carbon oxygen sulphide
    • CARBON OXYSULFIDE (COS)
    • carbonyl sulfide;oxidosulfidocarbon
    • DTXCID903949
    • Sulfuro de carbonilo
    • Carbon oxide sulfide (9CI)
    • carbon oxide sulfide, carbon oxysulfide
    • Sulfuro de carbonilo (Spanish)
    • CARBONYL SULFIDE (COS)
    • +Expand
    • JJWKPURADFRFRB-UHFFFAOYSA-N
    • InChI=1S/COS/c2-1-3
    • O=C=S

Computed Properties

  • 59.96700
  • 0
  • 2
  • 0
  • 59.966985
  • 3
  • 27.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • nothing
  • 0
  • 49.2

Experimental Properties

  • 0.25110
  • 49.16000
  • 1.441
  • 48 ºC
  • 113-115 ºC (acetone )
  • 9034 mm Hg ( 21 °C)
  • -76.4±18.7 ºC,
  • Dissolution (35 g/l) (25 º C),
  • Colorless and slightly smelly gas,Toxic
  • Stable. Corrosive to common metals when moisture is present. Reacts vigorously with oxidants. Flammable. Suck-back into cylinder may cause rupture.
  • Slightly soluble in water, rapidly soluble in alcohol \ toluene and alkali
  • 1.52 g/cm3

Carbon oxide sulfide(COS) Security Information

  • FG6400000
  • 3
  • 2.3
  • S53; S22; S36/37; S45
  • R11; R20; R36/37/38
  • 2.3
  • T T
  • UN 2204 2.3
  • The warehouse is ventilated and dry at low temperature, and stored separately from oxidant
  • 11-20-36/37/38
  • LD50 i.p. in rats: 22.5 mg/kg; LC50 by inhalation (mg/m3): 2940 in mice (35 min); 2650 in rats (4 h) (Bartholomaeus, Haritos)
  • 11.9-29%
  • 2.3

Carbon oxide sulfide(COS) Customs Data

  • 2930909090

  • China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Carbon oxide sulfide(COS) Synthesis

Carbon oxide sulfide(COS) Related Literature

463-58-1 (Carbon oxide sulfide(COS)) Related Products